
Application Notes and Protocols: MK-0812
Solubility and Stability in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MK-0812

Cat. No.: B1677234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MK-0812 is a potent and selective antagonist of the C-C chemokine receptor type 2 (CCR2). Its

role in modulating inflammatory responses by blocking the CCL2-CCR2 axis makes it a

compound of significant interest in various research fields, including immunology and oncology.

Accurate and reproducible experimental results rely on the correct preparation and storage of

MK-0812 solutions. Dimethyl sulfoxide (DMSO) is a common solvent for dissolving and storing

small molecule inhibitors like MK-0812 for in vitro and in vivo studies. This document provides

detailed application notes and protocols for the solubility and stability of MK-0812 in DMSO to

ensure its effective use in research applications.

Data Presentation: Solubility and Stability of MK-
0812 in DMSO
The following tables summarize the key quantitative data regarding the solubility and

recommended storage conditions for MK-0812 in DMSO.

Table 1: Solubility of MK-0812 in DMSO
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Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Notes

DMSO 100 212.97

Ultrasonic assistance

may be required for

complete dissolution.

It is recommended to

use anhydrous DMSO

as it is hygroscopic

and absorbed water

can affect solubility.[1]

Table 2: Stability of MK-0812 in DMSO Solution

Storage
Temperature (°C)

Duration Stability Recommendations

-80 2 years Stable

Aliquot to avoid

repeated freeze-thaw

cycles.

-20 1 year Stable

Aliquot to avoid

repeated freeze-thaw

cycles.

Room Temperature Up to 1 year
Gradual degradation

may occur.

For short-term use, it

is advisable to

prepare fresh

solutions. A study on a

large compound

library showed a 92%

probability of

compound integrity

after 3 months and

83% after 6 months at

room temperature.[2]
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Table 3: Long-Term Storage of MK-0812 (Powder)

Storage Temperature (°C) Duration

-20 3 years

4 2 years

Experimental Protocols
The following protocols provide detailed methodologies for preparing MK-0812 stock solutions

and assessing its solubility and stability in DMSO.

Protocol 1: Preparation of a 100 mM MK-0812 Stock
Solution in DMSO
Materials:

MK-0812 powder (MW: 469.54 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, low-binding microcentrifuge tubes

Vortex mixer

Sonicator (water bath)

Procedure:

Calculation: To prepare a 100 mM stock solution, weigh out 46.95 mg of MK-0812 powder.

Dispensing: Transfer the weighed MK-0812 powder into a sterile microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

MK-0812 powder.

Dissolution:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1677234?utm_src=pdf-body
https://www.benchchem.com/product/b1677234?utm_src=pdf-body
https://www.benchchem.com/product/b1677234?utm_src=pdf-body
https://www.benchchem.com/product/b1677234?utm_src=pdf-body
https://www.benchchem.com/product/b1677234?utm_src=pdf-body
https://www.benchchem.com/product/b1677234?utm_src=pdf-body
https://www.benchchem.com/product/b1677234?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex the tube vigorously for 2-3 minutes.

If the compound does not fully dissolve, place the tube in a water bath sonicator for 10-15

minutes.

Visually inspect the solution to ensure there are no visible particles. The solution should be

clear.

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-50 µL) in low-binding microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 2 years) or -20°C for shorter-term

storage (up to 1 year).

Protocol 2: Determination of MK-0812 Solubility in
DMSO (Nephelometric Method)
This protocol outlines a method to determine the kinetic solubility of MK-0812 in an aqueous

buffer after being dissolved in DMSO.

Materials:

MK-0812 stock solution in DMSO (e.g., 100 mM)

Phosphate-buffered saline (PBS), pH 7.4

96-well microtiter plates

Nephelometer

Multichannel pipette

Procedure:

Serial Dilution: Prepare a serial dilution of the MK-0812 stock solution in DMSO in a 96-well

plate.
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Addition to Buffer: In a separate 96-well plate, add a fixed volume of PBS to each well.

Compound Addition: Transfer a small, equal volume of each MK-0812 dilution from the

DMSO plate to the corresponding wells of the PBS plate. This will create a range of final MK-
0812 concentrations in a low percentage of DMSO.

Incubation: Incubate the plate at room temperature for a set period (e.g., 2 hours), allowing

for any potential precipitation to occur.

Measurement: Measure the light scattering in each well using a nephelometer. An increase

in light scattering indicates the formation of a precipitate.

Data Analysis: The solubility limit is determined as the highest concentration of MK-0812 that

does not show a significant increase in light scattering compared to the buffer control.

Protocol 3: Assessment of MK-0812 Stability in DMSO at
Room Temperature
This protocol describes a method to evaluate the short-term stability of an MK-0812 solution in

DMSO.

Materials:

MK-0812 stock solution in DMSO (e.g., 10 mM)

High-performance liquid chromatography (HPLC) system with a UV detector

LC-MS system (for identification of potential degradants)

Autosampler vials

Procedure:

Sample Preparation: Prepare several aliquots of the 10 mM MK-0812 stock solution in

autosampler vials.

Initial Analysis (T=0): Immediately analyze one of the aliquots using a validated HPLC-UV

method to determine the initial peak area of MK-0812. This will serve as the baseline (100%
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integrity).

Storage: Store the remaining aliquots at room temperature, protected from light.

Time-Point Analysis: At specified time points (e.g., 24 hours, 48 hours, 1 week, 1 month),

retrieve an aliquot and analyze it using the same HPLC-UV method.

Data Analysis:

Calculate the percentage of MK-0812 remaining at each time point by comparing the peak

area to the initial (T=0) peak area.

A decrease in the main peak area and the appearance of new peaks may indicate

degradation. LC-MS can be used to identify the mass of any potential degradation

products.

Visualizations
MK-0812 Experimental Workflow
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Caption: Workflow for the preparation and analysis of MK-0812 in DMSO.
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Caption: MK-0812 antagonizes the CCL2-CCR2 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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